Cas no 805323-83-5 (3H-1,2,4-Triazole-3-thione, 5-heptadecyl-1,2-dihydro-1-phenyl-)

805323-83-5 structure
Product name:3H-1,2,4-Triazole-3-thione, 5-heptadecyl-1,2-dihydro-1-phenyl-
3H-1,2,4-Triazole-3-thione, 5-heptadecyl-1,2-dihydro-1-phenyl- Chemical and Physical Properties
Names and Identifiers
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- 3H-1,2,4-Triazole-3-thione, 5-heptadecyl-1,2-dihydro-1-phenyl-
- 3-heptadecyl-2-phenyl-1H-1,2,4-triazole-5-thione
- DTXSID20840364
- 5-Heptadecyl-1-phenyl-1,2-dihydro-3H-1,2,4-triazole-3-thione
- 805323-83-5
-
- Inchi: InChI=1S/C25H41N3S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19-22-24-26-25(29)27-28(24)23-20-17-16-18-21-23/h16-18,20-21H,2-15,19,22H2,1H3,(H,27,29)
- InChI Key: XZQSVHXXDNREQA-UHFFFAOYSA-N
- SMILES: CCCCCCCCCCCCCCCCCC1=NC(=S)NN1C2=CC=CC=C2
Computed Properties
- Exact Mass: 415.30211949g/mol
- Monoisotopic Mass: 415.30211949g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 29
- Rotatable Bond Count: 17
- Complexity: 457
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.9
- Topological Polar Surface Area: 59.7Ų
3H-1,2,4-Triazole-3-thione, 5-heptadecyl-1,2-dihydro-1-phenyl- Related Literature
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Tomohiro Yasukawa,Hiroyuki Miyamura,Shū Kobayashi Chem. Sci., 2015,6, 6224-6229
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L. Navarrete,C. Solís,J. M. Serra J. Mater. Chem. A, 2015,3, 16440-16444
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Wenna Zhang,Yingxu Wei,Xinqiang Wu,Shutao Xu,Zhongmin Liu Chem. Commun., 2020,56, 8063-8066
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4. Cell morphology as a design parameter in the bioengineering of cell–biomaterial surface interactionsRichard Thorogate,Nicola Mordan Biomater. Sci., 2021,9, 8032-8050
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Cheng Wang,Lin Ma,Deqiang Guo,Xin Zhao,Zilin Zhou,Dabin Lin,Fangteng Zhang,Weiren Zhao,Jiahua Zhang,Zhaogang Nie J. Mater. Chem. C, 2020,8, 3374-3379
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